2,4-Diaminobenzoic acid

• IUPAC Name: 2,4-diaminobenzoic acid
• InChI: InChI=1S/C7H8N2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,8-9H2,(H,10,11)
• InChI Key: LDQMZKBIBRAZEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)N)C(=O)O
• Molecular Formula: C7H8N2O2
• DSSTOX Substance ID: DTXSID20209972
• Molecular Weight: 152.15 g/mol
• CAS RN: 611-03-0

Description

2,4-Diaminobenzoic acid (DABA) is an organic compound that is widely used in scientific research and industrial applications. It is a white crystalline solid with a molecular weight of 162.20 g/mol. DABA is a derivative of benzoic acid and is used as a reagent in various chemical reactions. It is also used as a building block in the synthesis of various pharmaceuticals, dyes, and other compounds.

Scientific Research Applications

• Natural Product Chemistry : 2,4-Diaminobenzoic acid was isolated from the plant Daucus carota L. var. boissieri, demonstrating its presence in natural sources. This discovery contributes to the field of natural product chemistry and plant biochemistry (Eldahshan et al., 2002).

• Chemical Synthesis and Material Science : It is used in the synthesis and structural investigation of trimethyl and triphenyltin esters of amino benzoic acids. This research is significant for understanding molecular structures in chemistry and material science (Tzimopoulos et al., 2009).

• Fuel Cell Technology : this compound played a role in enhancing the stability of commercial CB/PtRu used in direct methanol fuel cells. This application is critical in the development of more efficient and durable fuel cells (Yang et al., 2016).

• Biochemistry and Molecular Biology : Its derivatives are explored as inhibitors of the oxytocinase subfamily of M1 aminopeptidases, impacting the immune system. This research could have implications in the treatment of diseases related to immune response (Papakyriakou et al., 2015).

• Environmental Science : Studies on the toxicity and mutagenicity of this compound-related compounds, like 2,4-dichlorophenoxyacetic acid, contribute to understanding the environmental impact of these chemicals (Zuanazzi et al., 2020).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Peptide drug development has made significant progress over the last century. The discovery of solid-phase peptide synthesis has enabled chemists to synthesize various peptides with divergent sequence patterns. Therefore, 2,4-Diaminobenzoic acid, as a building block in peptide synthesis, could have potential applications in this field.

Mechanism of Action

Target of Action

It’s structurally similar compound, 2,4-diaminobutyric acid, is known to interact with theEnvelope glycoprotein gp160 in HIV-1

Mode of Action

It’s structurally similar compound, 2,4-diaminobutyric acid, is known to inhibitGABA transaminase , an enzyme that converts GABA back to glutamate . This inhibition prevents the conversion, thereby elevating GABA levels . It also acts as a GABA reuptake inhibitor , further elevating levels of GABA

Result of Action

If it indeed acts similarly to 2,4-diaminobutyric acid, it could potentially lead to elevated levels of gaba, which would increase inhibitory neurotransmission in the central nervous system .

Action Environment

It’s generally recommended to store such compounds in adark, dry place at room temperature to maintain their stability.

Biochemical Analysis

Biochemical Properties

2,4-Diaminobenzoic acid plays a crucial role in several biochemical reactions. It interacts with various enzymes and proteins, influencing their activity and function. One notable interaction is with the enzyme dihydrofolate reductase, where this compound acts as an inhibitor, affecting the enzyme’s ability to catalyze the reduction of dihydrofolate to tetrahydrofolate . This interaction is significant in the context of antifolate drugs, which are used in the treatment of certain cancers and bacterial infections. Additionally, this compound can interact with proteins involved in the synthesis of nucleotides, thereby influencing DNA and RNA synthesis .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In particular, it influences cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is involved in cell proliferation and differentiation . Furthermore, it can alter gene expression by affecting transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell growth and apoptosis . In terms of cellular metabolism, this compound can impact the synthesis of nucleotides and amino acids, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. One primary mechanism is the inhibition of dihydrofolate reductase, which prevents the conversion of dihydrofolate to tetrahydrofolate, a critical cofactor in the synthesis of nucleotides . This inhibition leads to a decrease in the availability of nucleotides, thereby affecting DNA and RNA synthesis. Additionally, this compound can bind to other biomolecules, such as transcription factors, altering their activity and leading to changes in gene expression . These interactions highlight the compound’s ability to modulate various biochemical pathways and cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that the compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and heat can lead to the breakdown of this compound, resulting in a decrease in its efficacy . Long-term studies have also indicated that continuous exposure to this compound can lead to adaptive changes in cellular function, such as the upregulation of compensatory pathways to counteract the inhibitory effects of the compound .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects, with no significant impact on overall health . At higher doses, this compound can exhibit toxic effects, including liver and kidney damage . These adverse effects are likely due to the compound’s ability to inhibit critical enzymes and disrupt metabolic pathways. Threshold effects have also been observed, where a certain dosage level is required to elicit a measurable biological response .

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to nucleotide and amino acid synthesis. The compound interacts with enzymes such as dihydrofolate reductase and thymidylate synthase, influencing the synthesis of nucleotides . Additionally, this compound can affect the metabolism of amino acids by interacting with enzymes involved in their biosynthesis and degradation . These interactions can lead to changes in metabolic flux and the levels of various metabolites within the cell .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can be taken up by cells via specific transporters, such as amino acid transporters, which facilitate its entry into the cell . Once inside, this compound can bind to proteins and other biomolecules, influencing its localization and accumulation within specific cellular compartments . The distribution of this compound within tissues is also influenced by factors such as blood flow and tissue permeability .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with various enzymes and proteins involved in metabolic pathways . Additionally, this compound can be transported into the nucleus, where it affects gene expression by interacting with transcription factors and other regulatory proteins . The localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles within the cell .

Q & A

Q1: What is the significance of discovering 2,4-diaminobenzoic acid in Daucus carota L. var. boissieri?

A1: While this compound has been studied in other contexts, its presence in Daucus carota L. var. boissieri marks the first time this compound has been isolated from a plant source. [] This discovery suggests a potential for novel biosynthetic pathways in plants and warrants further investigation into the compound's role in plant physiology.

Q2: How does this compound participate in the metabolism of 2,4-diaminotoluene?

A2: Research indicates that this compound acts as an acetyl acceptor in the liver cytosol of rats, participating in the metabolic pathway of the carcinogen 2,4-diaminotoluene. [] Specifically, it is involved in acetyl transfer reactions with metabolites like 4-acetylamino-2-aminotoluene and 2,4-diacetylaminotoluene, ultimately contributing to the formation of various acetylated metabolites. This highlights the importance of understanding the interplay between these compounds in toxicological studies.

Q3: Can you elaborate on the structural characteristics of this compound?

A3: While the provided research articles don't delve into detailed spectroscopic data, we can deduce some structural information. This compound consists of a benzene ring core with three substituents:

Q4: Are there any studies exploring the polymerization potential of this compound?

A4: While not directly addressed in the provided abstracts, one article mentions the polycondensation reaction of this compound with terephthalic acid dichloride. [] This suggests the compound's potential as a monomer for synthesizing polymers, an avenue warranting further exploration for potential material applications.